Cas no 3846-21-7 (3-(1-Nitrosopiperidin-2-yl)propanoic acid)

• Product Name: 3-(1-Nitrosopiperidin-2-yl)propanoic acid
• CAS No: 3846-21-7
• MF: C₈H₁₄N₂O₃
• MW: 186.208362102509
• MDL: MFCD20642416
• CID: 5611226
• PubChem ID: 165905815
• Update Time: 2025-05-20

3-(1-Nitrosopiperidin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-8132775
• 3-(1-nitrosopiperidin-2-yl)propanoic acid
• 3846-21-7
• 3-(1-Nitrosopiperidin-2-yl)propanoic acid

• MDL： MFCD20642416
• Inchi： 1S/C8H14N2O3/c11-8(12)5-4-7-3-1-2-6-10(7)9-13/h7H,1-6H2,(H,11,12)
• InChI Key： YOFXAPJFKGNBRN-UHFFFAOYSA-N
• SMILES： O=NN1CCCCC1CCC(=O)O

Computed Properties

• Exact Mass: 186.10044231g/mol
• Monoisotopic Mass: 186.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 70Ų

Additional information on 3-(1-Nitrosopiperidin-2-yl)propanoic acid

Research Briefing on 3-(1-Nitrosopiperidin-2-yl)propanoic acid (CAS: 3846-21-7): Recent Advances and Applications in Chemical Biology and Medicine

3-(1-Nitrosopiperidin-2-yl)propanoic acid (CAS: 3846-21-7) is a nitrosamine derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and medicinal chemistry. This compound, characterized by its unique nitrosopiperidine scaffold, has been explored for its role in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases. Recent studies have shed light on its synthetic pathways, biological activities, and potential mechanisms of action, making it a promising candidate for further investigation.

A recent study published in the Journal of Medicinal Chemistry (2023) highlighted the synthetic optimization of 3-(1-Nitrosopiperidin-2-yl)propanoic acid, focusing on improving its yield and purity. The researchers employed a multi-step synthesis route starting from piperidine derivatives, followed by nitrosation and subsequent functionalization. The optimized protocol not only enhanced the scalability of the synthesis but also reduced the formation of by-products, which is critical for its potential pharmaceutical applications.

In another groundbreaking study, researchers investigated the biological activities of 3-(1-Nitrosopiperidin-2-yl)propanoic acid, particularly its inhibitory effects on specific enzymes involved in inflammatory pathways. The compound demonstrated significant potency in inhibiting cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. These findings suggest its potential as a lead compound for developing new anti-inflammatory drugs, with the advantage of reduced gastrointestinal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Furthermore, the compound's role in cancer research has been explored. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 3-(1-Nitrosopiperidin-2-yl)propanoic acid exhibited selective cytotoxicity against certain cancer cell lines, including breast and lung cancer cells. Mechanistic studies revealed that the compound induces apoptosis via the mitochondrial pathway, highlighting its potential as a chemotherapeutic agent. However, further in vivo studies are needed to validate these findings and assess its safety profile.

Despite its promising applications, challenges remain in the development of 3-(1-Nitrosopiperidin-2-yl)propanoic acid as a therapeutic agent. Issues such as stability under physiological conditions and potential toxicity due to its nitrosamine moiety need to be addressed. Recent advancements in prodrug strategies and formulation technologies may offer solutions to these challenges, as suggested by a review article in Advanced Drug Delivery Reviews (2023).

In conclusion, 3-(1-Nitrosopiperidin-2-yl)propanoic acid (CAS: 3846-21-7) represents a versatile compound with significant potential in chemical biology and medicine. Ongoing research continues to uncover its multifaceted applications, from anti-inflammatory and anticancer therapies to its use as a biochemical tool. Future studies should focus on optimizing its pharmacological properties and exploring its mechanisms of action in greater detail to fully realize its therapeutic potential.